ethyl (2Z)-2-[3-[2-[2-(difluoromethoxy)anilino]-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate
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Overview
Description
2-[3-[2-[2-(difluoromethoxy)anilino]-2-oxoethyl]-4-oxo-2-thiazolidinylidene]acetic acid ethyl ester is an organooxygen compound and an organonitrogen compound. It derives from an alpha-amino acid.
Scientific Research Applications
1. Synthesis and Structural Analysis
- Ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates have been synthesized and react with substituted benzaldehydes. These derivatives have been structurally confirmed through X-ray crystallographic studies, revealing their (Z)-configuration at the arylmethylidene moiety (Tverdokhlebov et al., 2005).
2. Antimicrobial Activity
- New thiazolidin-2-ylidene derivatives have been synthesized and evaluated for antimicrobial activity. Some derivatives showed activity against gram-positive Staphylococcus aureus, exceeding the activity of ceftriaxone (Horishny & Matiichuk, 2020).
3. Potential Anticancer Applications
- A novel synthesis and analysis of a thiazolidinone derivative with potential anticancer properties have been conducted. The compound's structure was established using X-ray and spectral analysis, and it showed moderate anticancer activity in studies (Mabkhot et al., 2019).
4. Synthesis for Various Applications
- The reaction of thiazolinone derivatives with different compounds has been explored for various applications. These reactions include the synthesis of compounds like ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates and others, showcasing the compound's versatility in chemical synthesis (Reddy & Krupadanam, 2010).
properties
Molecular Formula |
C16H16F2N2O5S |
---|---|
Molecular Weight |
386.4 g/mol |
IUPAC Name |
ethyl (2Z)-2-[3-[2-[2-(difluoromethoxy)anilino]-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate |
InChI |
InChI=1S/C16H16F2N2O5S/c1-2-24-15(23)7-14-20(13(22)9-26-14)8-12(21)19-10-5-3-4-6-11(10)25-16(17)18/h3-7,16H,2,8-9H2,1H3,(H,19,21)/b14-7- |
InChI Key |
PSEUNLFDCXCPRW-AUWJEWJLSA-N |
Isomeric SMILES |
CCOC(=O)/C=C\1/N(C(=O)CS1)CC(=O)NC2=CC=CC=C2OC(F)F |
SMILES |
CCOC(=O)C=C1N(C(=O)CS1)CC(=O)NC2=CC=CC=C2OC(F)F |
Canonical SMILES |
CCOC(=O)C=C1N(C(=O)CS1)CC(=O)NC2=CC=CC=C2OC(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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